1-Propene, 1-bromo-
Overview
Description
1-Propene, 1-bromo- is a natural product found in Diplastrella with data available.
Scientific Research Applications
Reactivity with Electrophiles
1-Propene, 1-bromo- (also known as 3-bromo-2-trimethylsilyl-1-propene) has been studied for its reactivity with various electrophiles. Research has shown that it can react with aldehydes, ketones, nitriles, and terminal alkynes in the presence of zinc to produce functionalized vinylsilanes. This reaction has been used for the synthesis of 2-substituted-4-trimethylsilylfurans, illustrating its potential in organic synthesis (Knockel & Normant, 1984).
Fire Suppression
1-Bromo-1-propene has been evaluated for its fire suppression efficiencies. Studies using 1-bromo-1-propene/nitrogen gas mixtures demonstrated that it can significantly improve the suppression effectiveness of nitrogen in extinguishing fires. This finding suggests potential applications in fire safety and suppression technologies (Zou, Vahdat & Collins, 2001).
Synthesis of Allyl Anion Precursors
A formal 1-hydroxy allyl anion precursor, represented by 3-bromo-1-acetoxy-1-propene, has been synthesized and shown to react with indium powder in THF. This reaction adds regioselectively to aldehydes, forming monoprotected 1-en-3,4-diols, and is influenced by the nature of the aldehyde used. This process is significant in the field of organic chemistry for the synthesis of complex molecules (Lombardo et al., 2001).
Generation of 1‐Propynyllithium
Research has been conducted on the generation of 1-propynyllithium from 1-bromo-1-propene. This process involves reactions with lithium and has applications in the synthesis of complex organic compounds (Toussaint & Suffert, 2003).
Multi-Coupling Reagent
3-Bromo-2-t-butylsulfonyl-1-propene has been identified as a versatile multi-coupling reagent. It can react with a variety of nucleophiles and electrophiles, leading to the formation of highly functionalized sulfones. This compound's utility is demonstrated in approaches to the synthesis of various organic structures, including enones and dienones (Auvray, Knochel & Normant, 1988).
Mechanism of Action
Target of Action
1-Bromo-1-propene, also known as 1-Propenyl bromide or 1-Propene, 1-bromo-, primarily targets the formation of propynyllithium anion . This anion is generated in situ upon treatment with n-BuLi .
Mode of Action
The compound interacts with its target through a process of nucleophilic addition . This interaction results in the generation of the propynyllithium anion .
Pharmacokinetics
Given its chemical properties, it is likely that the compound’s adme (absorption, distribution, metabolism, and excretion) properties would be influenced by factors such as its molecular weight (12098 g/mol ), boiling point (58-63 °C ), and density (1.413 g/mL at 25 °C ).
Result of Action
The result of 1-Bromo-1-propene’s action is the generation of the propynyllithium anion . This anion can undergo further reactions, leading to the synthesis of various organic reagents .
Action Environment
The action of 1-Bromo-1-propene can be influenced by various environmental factors. For instance, the presence of n-BuLi is necessary for the generation of the propynyllithium anion
Properties
IUPAC Name |
(E)-1-bromoprop-1-ene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5Br/c1-2-3-4/h2-3H,1H3/b3-2+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNQDMQVWOWCVEM-NSCUHMNNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CBr | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5Br | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0060438, DTXSID201311492 | |
Record name | 1-Propene, 1-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0060438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Propene, 1-bromo-, (1E)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201311492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.98 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear, light yellow liquid; [Aldrich MSDS] | |
Record name | 1-Bromo-1-propene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10044 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
590-15-8, 590-14-7 | |
Record name | 1-Propene, 1-bromo-, (1E)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=590-15-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Propene, 1-bromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000590147 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Propene, 1-bromo-, (E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000590158 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Propene, 1-bromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Propene, 1-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0060438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Propene, 1-bromo-, (1E)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201311492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromopropene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.793 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | trans-1-Bromo-1-propene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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